2-(1-Methylpyrrolidin-2-yl)cyclohexan-1-one
Overview
Description
2-(1-Methylpyrrolidin-2-yl)cyclohexan-1-one is a chemical compound with the molecular formula C11H19NO and a molecular weight of 181.27 . It is a product offered by several chemical suppliers .
Synthesis Analysis
While specific synthesis methods for this compound were not found, a related compound, ketamine, has been synthesized using a hydroxy ketone intermediate in a five-step process . This process involved the reaction of cyclohexanone with 2-chlorophenyl magnesium bromide, followed by dehydration, oxidation, imination, and finally, rearrangement .Molecular Structure Analysis
The molecular structure of this compound consists of a cyclohexanone ring attached to a methylpyrrolidine group . The exact three-dimensional structure would require further analysis, such as X-ray crystallography or NMR spectroscopy.Scientific Research Applications
Recent Advances in Catalytic Oxidation of Cyclohexene
Cyclohexene oxidation is a complex process due to multiple potential reaction sites, leading to a mixture of products with different oxidation states and functional groups. The study by Cao et al. (2018) reviews recent advances in controllable and selective catalytic oxidation of cyclohexene, highlighting its significance in the chemical industry as it provides valuable intermediates for various applications. Such advancements are synthetically valuable for both academic and industrial applications, aiming for selective production of targeted products (Cao et al., 2018).
Oxidation of Cyclohexane to Produce Ketone-Alcohol (KA) Oil
Abutaleb and Ali (2021) present a comprehensive review of the oxidation of cyclohexane, an essential chemical reaction for the industrial production of cyclohexanol and cyclohexanone, collectively known as KA oil. These compounds are crucial feedstocks for the production of nylon 6 and nylon 6,6. The review covers various catalysts and reaction conditions used for cyclohexane oxidation, aiming to enhance selectivity and conversion rates for industrial applications (Abutaleb & Ali, 2021).
Radiolabeled COX-2 Inhibitors for Non-Invasive Visualization
The study by Laube et al. (2013) focuses on the development of selective COX-2 inhibitors for use in cancer treatment and the challenges of characterizing COX-2 in vivo. Imaging agents targeting COX-2 for PET and SPECT have been explored, aiming to provide a non-invasive method for visualizing COX-2 expression and activity in inflammatory diseases and various carcinogenesis processes (Laube et al., 2013).
Safety and Hazards
Properties
IUPAC Name |
2-(1-methylpyrrolidin-2-yl)cyclohexan-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO/c1-12-8-4-6-10(12)9-5-2-3-7-11(9)13/h9-10H,2-8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCSFWFSXBSMKMY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCC1C2CCCCC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.